1-(Adamantane-1-carbonyl)-pyrrolidine-2-carboxylic acid

Specification

• CAS No.: 35084-48-1
• Molecular Formula: C16H23NO3
• Molecular Weight: 277.36 g/mol
• IUPAC Name: 1-(adamantane-1-carbonyl)pyrrolidine-2-carboxylic acid
• Standard InChI: InChI=1S/C16H23NO3/c18-14(19)13-2-1-3-17(13)15(20)16-7-10-4-11(8-16)6-12(5-10)9-16/h10-13H,1-9H2,(H,18,19)
• Standard InChI Key: RQEOMJWWVKNKPX-UHFFFAOYSA-N
• SMILES: C1CC(N(C1)C(=O)C23CC4CC(C2)CC(C4)C3)C(=O)O
• Canonical SMILES: C1CC(N(C1)C(=O)C23CC4CC(C2)CC(C4)C3)C(=O)O

Introduction

Chemical Properties and Structure

Structural Characteristics

The molecular structure of 1-(Adamantane-1-carbonyl)-pyrrolidine-2-carboxylic acid features a distinctive arrangement that combines two important structural moieties. The adamantane core consists of three fused cyclohexane rings in a chair conformation, creating a rigid, three-dimensional cage-like structure that resembles a fragment of the diamond lattice. This tricyclic system is connected via a carbonyl group to the nitrogen atom of pyrrolidine-2-carboxylic acid, a five-membered nitrogen-containing heterocycle bearing a carboxylic acid functional group. This particular arrangement confers specific conformational constraints and functional group presentations that may be advantageous in molecular recognition events relevant to biological activity.

Physicochemical Properties

The physicochemical profile of 1-(Adamantane-1-carbonyl)-pyrrolidine-2-carboxylic acid reveals characteristics that are relevant to its behavior in biological systems and pharmaceutical applications. The compound has an XLogP3 value of 2.7, indicating moderate lipophilicity that may facilitate membrane permeation while maintaining sufficient aqueous solubility for biological activity. Its hydrogen bonding capacity, characterized by one hydrogen bond donor and three hydrogen bond acceptors, suggests potential for specific interactions with biological targets such as proteins and receptors. These properties influence how the molecule might interact with drug targets and how it behaves in biological environments.

Applications in Pharmaceutical Research

Role as a Synthetic Intermediate

1-(Adamantane-1-carbonyl)-pyrrolidine-2-carboxylic acid has established significance as a valuable intermediate in pharmaceutical synthesis, particularly for compounds containing adamantyl or cyclohexyl substituent groups. The adamantane scaffold has been incorporated into various bioactive molecules to enhance stability, lipophilicity, and other pharmacokinetic properties, making it a valuable structural element in drug design. By serving as a building block in medicinal chemistry, this compound facilitates the development of structurally diverse pharmaceutical agents with potentially improved therapeutic profiles that may address currently unmet medical needs.

The presence of functional groups in 1-(Adamantane-1-carbonyl)-pyrrolidine-2-carboxylic acid, particularly the carboxylic acid moiety, provides opportunities for further chemical modifications and derivatization through various synthetic transformations. This versatility enables medicinal chemists to create libraries of compounds with systematically varied structural features, supporting structure-activity relationship studies and lead optimization processes in drug discovery programs. The compound thus represents an important tool in the pharmaceutical chemist's arsenal for developing novel therapeutic agents with specific properties and targeted biological activities across multiple disease areas.

Manufacturer	Product Description	Packaging	Price (USD)
AK Scientific	1-(Adamantane-1-carbonyl)-pyrrolidine-2-carboxylicacid	250mg	$203
Matrix Scientific	1-(Adamantane-1-carbonyl)-pyrrolidine-2-carboxylic acid	1g	$236
American Custom Chemicals Corporation	1-(ADAMANTANE-1-CARBONYL)-PYRROLIDINE-2-CARBOXYLIC ACID 95.00%	1G	$692.46
American Custom Chemicals Corporation	1-(ADAMANTANE-1-CARBONYL)-PYRROLIDINE-2-CARBOXYLIC ACID 95.00%	2.5G	$932.6
American Custom Chemicals Corporation	1-(ADAMANTANE-1-CARBONYL)-PYRROLIDINE-2-CARBOXYLIC ACID 95.00%	5G	$1114.58

This pricing information, last updated in December 2021, provides a snapshot of the market for this compound and illustrates the premium often placed on higher purity grades and larger quantities. The availability of different packaging options suggests flexibility in meeting the diverse needs of researchers, from small-scale exploratory studies to larger development projects in pharmaceutical research and drug discovery programs.

Research Perspectives and Future Directions

Structure-Activity Relationships

The unique structural features of 1-(Adamantane-1-carbonyl)-pyrrolidine-2-carboxylic acid present interesting opportunities for structure-activity relationship studies in drug design. The adamantane scaffold has been associated with specific pharmacological properties, including antiviral activity and influence on neurological functions, while the pyrrolidine-2-carboxylic acid moiety introduces additional functional groups capable of specific interactions with biological targets. The combination of these elements in a single molecule creates a template for developing compounds with potentially novel biological activities that may address unmet medical needs in various therapeutic areas.

Research into the structure-activity relationships of this compound and its derivatives could focus on modifications to either the adamantane portion or the pyrrolidine-2-carboxylic acid component to optimize binding to specific targets. Variations in stereochemistry, particularly at the undefined stereocenter, might also yield compounds with differentiated biological profiles that could expand the therapeutic potential of this chemical class. Such systematic explorations would contribute valuable data to medicinal chemistry knowledge and potentially lead to the discovery of compounds with enhanced therapeutic properties or novel mechanisms of action that could advance pharmaceutical innovation.